Cas no 7493-90-5 (DL-Threitol)

• Product Name: DL-Threitol
• CAS No: 7493-90-5
• MF: C₄H₁₀O₄
• MW: 122.119801998138
• MDL: MFCD00064293
• CID: 568442
• PubChem ID: 24855982
• Update Time: 2025-04-19

DL-Threitol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,(2R,3R)-rel-
• erythritol
• (?à)-Threitol
• 1,2,3,4-Butanetetrol,(R*,R*)-
• DL-Tetritol
• DL-Threitol
• NSC 20660
• Threit
• Threitol (6CI,7CI,8CI)

• MDL： MFCD00064293
• Inchi： 1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2
• InChI Key： UNXHWFMMPAWVPI-UHFFFAOYSA-N
• SMILES： OCC(C(CO)O)O

Computed Properties

• Exact Mass: 122.057909
• Monoisotopic Mass: 122.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 80.9

Experimental Properties

• Solubility: water: soluble50mg/mL, clear to slightly hazy, colorless to faintly yellow

DL-Threitol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols